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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665 Get Quote

While the world of organic synthesis is replete with a vast arsenal of reagents, N,3-
dimethylbutanamide remains a surprisingly enigmatic and seldom-utilized compound. Despite

its simple structure, a comprehensive review of scientific literature and patent databases

reveals a significant lack of documented applications for this specific isomer as a reagent in

organic synthesis. Its more well-known isomers, N,N-dimethylbutanamide and 3,3-

dimethylbutanamide, have found broader utility, serving as versatile solvents and synthetic

intermediates. The limited information available on N,3-dimethylbutanamide primarily pertains

to its basic chemical properties, with only a single, highly specific synthetic application reported.

Physicochemical Properties
A clear understanding of a compound's physical and chemical properties is fundamental to its

potential application in synthesis. The available data for N,3-dimethylbutanamide is

summarized below.

Property Value Reference

Molecular Formula C₆H₁₃NO [1][2]

Molecular Weight 115.17 g/mol [1][2]

CAS Number 21458-36-6 [2]

Purity Min. 95% [1]
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Synthesis of N,3-Dimethylbutanamide
Information regarding the synthesis of N,3-dimethylbutanamide itself is scarce in readily

accessible scientific literature. Commercial suppliers list the compound, indicating that viable

synthetic routes exist, though detailed, published protocols are not prevalent.

Application in Organic Synthesis: A Notable
Exception
The overwhelming majority of research focuses on the reactivity and applications of N,N-

dimethylbutanamide and 3,3-dimethylbutanamide. N,N-dimethylbutanamide, for instance, is

recognized as a versatile organic intermediate in the synthesis of pharmaceuticals and

specialty chemicals.[3] Its utility as a building block allows for the construction of complex

active pharmaceutical ingredients (APIs).[3]

In stark contrast, the use of N,3-dimethylbutanamide as a reagent is documented in a single,

niche application: the synthesis of N,3-Dimethyl-3-(perhydro-1,3,2-dioxazepin-2-yl)butanamide.

This reaction involves the acid-catalyzed cyclization of acyclic N,N-dialkoxyamines. While this

demonstrates a potential synthetic utility, it does not represent a broadly applicable or

commonly employed transformation in organic chemistry.

Logical Relationship: Isomer Comparison
The disparity in the documented applications of N,3-dimethylbutanamide compared to its

isomers can be visualized as a logical relationship.
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Butanamide Isomers Documented Applications

N,3-dimethylbutanamide Limited/Niche Synthesis  Single reported synthesis

N,N-dimethylbutanamide Versatile Intermediate  Pharmaceuticals, specialty chemicals

3,3-dimethylbutanamide Research Chemical  Commercially available for research

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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